Cas no 7309-54-8 ((2R,3R)-3-Amino-2-hydroxy-3-phenyl-propanoic acid)

• Product Name: (2R,3R)-3-Amino-2-hydroxy-3-phenyl-propanoic acid
• CAS No: 7309-54-8
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 977786
• PubChem ID: 2755648
• Update Time: 2025-10-28

(2R,3R)-3-Amino-2-hydroxy-3-phenyl-propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-3-Amino-2-hydroxy-3-phenyl-propanoic acid
• SCHEMBL5860807
• (2R,3R)-3-Amino-2-hydroxy-3-phenyl-propionic acid
• MFCD07363513
• 55325-50-3
• CS-0107807
• (2R,3R)-3-amino-2-hydroxy-3-phenylpropanoic acid
• PS-12823
• D76748
• 7309-54-8
• rel-(2R,3R)-3-Amino-2-hydroxy-3-phenylpropanoic acid
• AKOS004902521
• (2R,3R)-3-Amino-2-hydroxy-3-phenylpropionic acid

• Inchi： 1S/C9H11NO3/c10-7(8(11)9(12)13)6-4-2-1-3-5-6/h1-5,7-8,11H,10H2,(H,12,13)/t7-,8-/m1/s1
• InChI Key： RZARFIRJROUVLM-HTQZYQBOSA-N
• SMILES： O[C@@H](C(=O)O)[C@@H](C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R,3R)-3-Amino-2-hydroxy-3-phenyl-propanoic acid

Comprehensive Overview of (2R,3R)-3-Amino-2-hydroxy-3-phenyl-propanoic acid (CAS No. 7309-54-8)

(2R,3R)-3-Amino-2-hydroxy-3-phenyl-propanoic acid (CAS No. 7309-54-8) is a chiral amino acid derivative with significant applications in pharmaceutical and biochemical research. This compound, characterized by its stereospecific configuration, plays a pivotal role in the synthesis of peptidomimetics and enzyme inhibitors. Its unique hydroxyl and amino functional groups make it a versatile building block for drug discovery, particularly in targeting neurological and metabolic disorders. Researchers are increasingly focusing on its potential in asymmetric synthesis and biocatalysis, aligning with the growing demand for sustainable and efficient synthetic methodologies.

The compound's molecular structure (C9H11NO3) features a phenyl group attached to a chiral center, which enhances its binding affinity to biological targets. This property has sparked interest in its use for designing G-protein-coupled receptor (GPCR) modulators and neurotransmitter analogs. Recent studies highlight its relevance in addressing neurodegenerative diseases, such as Alzheimer's and Parkinson's, where amino acid-based therapeutics are gaining traction. Additionally, its water solubility and stability under physiological conditions make it suitable for formulation development in oral and injectable drugs.

From a synthetic perspective, (2R,3R)-3-Amino-2-hydroxy-3-phenyl-propanoic acid is often synthesized via asymmetric hydrogenation or enzymatic resolution, methods that align with the industry's shift toward green chemistry. The compound's high enantiomeric purity (>99%) is critical for minimizing off-target effects in drug candidates. Its applications extend to peptide engineering, where it serves as a key intermediate for cyclic peptides and macrocyclic scaffolds, which are explored for their enhanced bioavailability and target specificity.

In the context of market trends, the demand for chiral intermediates like CAS No. 7309-54-8 is driven by the expanding biopharmaceutical sector and the rise of personalized medicine. Analysts note its inclusion in high-throughput screening libraries for identifying novel enzyme inhibitors. Furthermore, its compatibility with solid-phase peptide synthesis (SPPS) techniques has made it a staple in combinatorial chemistry workflows. These attributes position it as a compound of interest for both academic and industrial research.

Quality control and regulatory compliance are paramount for (2R,3R)-3-Amino-2-hydroxy-3-phenyl-propanoic acid. Suppliers must adhere to Good Manufacturing Practices (GMP) to ensure batch-to-batch consistency, particularly for GMP-grade APIs. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its chemical purity and stereochemical integrity. These measures are essential for meeting the stringent requirements of clinical trial materials and commercial drug production.

Looking ahead, the compound's utility in drug delivery systems, such as nanoparticle conjugates and prodrug formulations, is an active area of investigation. Its ability to modulate cell permeability and bioavailability aligns with innovations in targeted therapy. As the scientific community continues to explore its potential, (2R,3R)-3-Amino-2-hydroxy-3-phenyl-propanoic acid remains a cornerstone in the development of next-generation therapeutics.